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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of Antiblaze 100, a chlorinated phosphate
ester flame retardant, and its role in the char formation of various polymers. While direct
comparative studies under identical conditions are limited, this document synthesizes available
data to offer insights into its performance relative to other common flame retardants, such as
Tris(1,3-dichloro-2-propyl) phosphate (TDCPP) and Ammonium Polyphosphate (APP).

Executive Summary

Antiblaze 100, also known as Antiblaze V6, is a flame retardant that primarily operates in the
condensed phase by promoting the formation of a protective char layer during combustion. This
char layer acts as a physical barrier, insulating the underlying polymer from heat and oxygen,
thereby reducing the rate of pyrolysis and the release of flammable volatiles. While specific
guantitative comparisons are challenging due to variations in testing conditions across different
studies, the available data suggests that Antiblaze 100 can be an effective char-forming agent,
particularly in flexible polyurethane foams. Its performance relative to alternatives like TDCPP
and APP is dependent on the polymer matrix and the specific fire safety requirements.

Comparative Performance Data

The following tables summarize key flammability data for Antiblaze 100 and its alternatives in
various polymer systems. It is crucial to note that this data is compiled from different sources
and, therefore, should be interpreted with caution as experimental conditions may vary.
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Table 1: Flammability Data for Flexible Polyurethane Foam
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Table 2: Flammability Data for Polyethylene
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Table 3: Flammability Data for Epoxy Resins
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.specialchem.com/plastics/guide/flammability-ul94
https://pmc.ncbi.nlm.nih.gov/articles/PMC7254395/
https://ecommons.udayton.edu/cgi/viewcontent.cgi?article=1210&context=cme_fac_pub
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Peak o
Total Limitin
Heat
Heat g
Polym Releas
Flame Test Releas Char Oxyge
er e Rate ) UL 94 Source
Retard Metho e Yield n ]
Syste (PHRR Rating (s)
ant d | (THR) (%) Index
m
(MJIm? (LOI)
(kWIm?
) (%)
)
No No No No No
Antiblaz  Epoxy Data Data Data Data Data
e 100 Resin Availabl  Availabl  Availabl  Availabl  Availabl
e e e e e
Phosph
orus-
based Epoxy ) Reduce Reduce
) Various >35% ~35 V-0 [7]
FRs Resin d d
(genera
1)
Ammon
ium Reduce
Epoxy ) Reduce  25.8-
Polypho ] Various  d by 29.1 V-0 [8]
Resin d 36.7%
sphate 42.8%
(APP)

Mechanism of Action: Char Formation

The primary mechanism by which Antiblaze 100 and other phosphorus-containing flame
retardants enhance the fire resistance of polymers is through condensed-phase activity, leading
to char formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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